Cas no 1191-04-4 (hex-2-enoic acid)

• Product Name: hex-2-enoic acid
• CAS No: 1191-04-4
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 93333
• Update Time: 2025-04-18

hex-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• hex-2-enoic acid
• 2-Hexenoic acid
• trans-2-Hexenoic acid
• 2-hexenedioic acid 1-methyl ester
• Hex-2-ensaeure
• Hex-2t-endisaeure-1-methylester
• hex-2t-enedioic acid-1-methyl ester
• mono-methyldiidromuconate

• Inchi： 1S/C6H10O2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/b5-4+
• InChI Key： NIONDZDPPYHYKY-SNAWJCMRSA-N
• SMILES： CCC/C=C/C(=O)O

Computed Properties

• Exact Mass: 114.06800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Density: 0.965 g/mL at 25 °C(lit.)
• Melting Point: 33-35 °C(lit.)
• Boiling Point: 217 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.438(lit.)
• PSA: 37.30000
• LogP: 1.42730

hex-2-enoic acid Security Information

• Hazardous Material transportation number：UN 2829 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids